[(Furan-2-carbonyl)methylamino]acetic acid

• IUPAC Name: 2-[furan-2-carbonyl(methyl)amino]acetic acid
• InChI: InChI=1S/C8H9NO4/c1-9(5-7(10)11)8(12)6-3-2-4-13-6/h2-4H,5H2,1H3,(H,10,11)
• InChI Key: XGUIRNHIRGCLJK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)C1=CC=CO1
• Molecular Formula: C8H9NO4
• Molecular Weight: 183.16 g/mol
• CAS No.: 625408-95-9

Description

[(Furan-2-carbonyl)methylamino]acetic acid is a chemical compound with the molecular formula C8H9NO4 and a molecular weight of 183.16 . This compound is primarily used in research settings and is not intended for diagnostic or therapeutic use . It is known for its applications in proteomics research and other biochemical studies .

Preparation Methods

The synthesis of [(Furan-2-carbonyl)methylamino]acetic acid involves several steps. One common method includes the reaction of furan-2-carboxylic acid with methylamine, followed by the addition of glycine. The reaction conditions typically involve the use of a solvent such as ethanol and a catalyst to facilitate the reaction . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .

Chemical Reactions Analysis

[(Furan-2-carbonyl)methylamino]acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: It can undergo substitution reactions where functional groups are replaced by others, often using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols .

Scientific Research Applications

[(Furan-2-carbonyl)methylamino]acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers use it to study enzyme interactions and metabolic pathways.

Medicine: It serves as a model compound in drug development and pharmacological studies.

Industry: It is utilized in the production of various biochemical products and as a reagent in chemical processes.

Mechanism of Action

The mechanism of action of [(Furan-2-carbonyl)methylamino]acetic acid involves its interaction with specific molecular targets. It can bind to enzymes and alter their activity, affecting metabolic pathways. The exact pathways and targets depend on the context of its use, such as in enzyme inhibition studies or metabolic research .

Comparison with Similar Compounds

[(Furan-2-carbonyl)methylamino]acetic acid can be compared to other similar compounds, such as:

Furan-2-carboxylic acid: A precursor in its synthesis.

Methylamine: Another precursor used in its preparation.

Glycine: A simple amino acid involved in its synthesis.

What sets this compound apart is its unique combination of a furan ring and an amino acid moiety, which provides distinct chemical properties and reactivity .